Cas no 867130-57-2 (6-Oxo-1,6-dihydropyridazine-4-carbohydrazide)

• Product Name: 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide
• CAS No: 867130-57-2
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 718921
• PubChem ID: 45122781
• Update Time: 2025-06-15

6-Oxo-1,6-dihydropyridazine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide
• 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-, hydrazide
• 6-oxo-1,6-dihydropyridazine-4-carboxylic hydrazide
• 6-oxo-1H-pyridazine-4-carbohydrazide
• 4-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-, hydrazide
• AKOS006338452
• 867130-57-2
• DTXSID10669389
• SCHEMBL2896682
• DB-296632

• Inchi： 1S/C5H6N4O2/c6-8-5(11)3-1-4(10)9-7-2-3/h1-2H,6H2,(H,8,11)(H,9,10)
• InChI Key： CNBOQEGJGRCCIE-UHFFFAOYSA-N
• SMILES： C1=NNC(=O)C=C1C(NN)=O

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 96.6Ų

6-Oxo-1,6-dihydropyridazine-4-carbohydrazide Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide

Research Brief on 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide (CAS: 867130-57-2): Recent Advances and Applications

6-Oxo-1,6-dihydropyridazine-4-carbohydrazide (CAS: 867130-57-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide is its role as a precursor in the synthesis of pyridazine derivatives, which exhibit a broad spectrum of biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide has also been investigated for its anticancer potential. A recent in vitro study conducted by researchers at the National Cancer Institute revealed that certain derivatives of this compound exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) by inducing apoptosis through the mitochondrial pathway. Mechanistic studies indicated that these derivatives could modulate key signaling pathways involved in cell proliferation and survival, making them promising candidates for further preclinical evaluation.

Another area of interest is the compound's anti-inflammatory activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide derivatives significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the inhibition of NF-κB signaling, a critical pathway in inflammatory responses. These results highlight the compound's potential as a scaffold for designing new anti-inflammatory drugs with improved efficacy and safety profiles.

The synthesis of 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide and its derivatives has also seen methodological improvements. A 2023 paper in Organic Letters described a novel, high-yield synthetic route using microwave-assisted catalysis, which significantly reduced reaction times and improved purity compared to traditional methods. This advancement is expected to facilitate large-scale production and further exploration of the compound's pharmacological properties.

In conclusion, 6-Oxo-1,6-dihydropyridazine-4-carbohydrazide (CAS: 867130-57-2) represents a promising scaffold in medicinal chemistry, with demonstrated activities in antimicrobial, anticancer, and anti-inflammatory applications. Continued research into its derivatives and mechanisms of action is likely to yield valuable insights and potential therapeutic candidates. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to advance its development as a drug candidate.